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Compound of Interest

Compound Name: Cerium-140

Cat. No.: B079874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

Cerium-140 (¹⁴⁰Ce) compounds. It is intended to equip laboratory personnel with the essential

knowledge required to work safely with these materials. The focus of this document is on the

chemical hazards, as ¹⁴⁰Ce is a stable, non-radioactive isotope.

Introduction to Cerium-140
Cerium-140 is the most abundant stable isotope of cerium, constituting approximately 88.45%

of natural cerium.[1][2] Unlike its radioactive counterparts, ¹⁴⁰Ce poses no radiological threat.

Therefore, safety and handling procedures are dictated by the chemical properties of the

specific cerium compound in use, which are generally consistent with those for naturally

occurring cerium compounds. The primary hazards are associated with chemical toxicity,

physical form (e.g., dust, powder), and reactivity.

Hazard Identification and Classification
Cerium compounds are generally considered mildly to moderately toxic.[3] The specific

hazards can vary based on the compound's form and solubility.

Inhalation: Dust from cerium compounds can be harmful if inhaled, potentially causing

irritation to the mucous membranes and upper respiratory tract.[4]
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Skin Contact: May cause skin irritation.[4] Some compounds, like cerium chloride, are

considered severe skin irritants.[3]

Eye Contact: May cause eye irritation, with some compounds causing mild to serious

irritation.[3][4]

Ingestion: May be harmful if swallowed.[4]

Flammability: While many cerium compounds are not flammable, cerium metal and its

powder are flammable solids.[5][6] Cerium metal may spark with friction and can react with

water under fire conditions to liberate flammable hydrogen gas.[7]

Quantitative Safety and Physical Data
Quantitative data provides a basis for risk assessment. The following tables summarize key

physical and toxicological properties.

Table 1: Physical and Isotopic Properties of Cerium-140

Property Value Reference

Natural Abundance 88.449% [1]

Atomic Mass 139.9054387 Da [1]

Half-life Stable [1]

Protons (Z) 58 [1]

Neutrons (N) 82 [1]

Spin 0+ [2]

| Chemical Form (as supplied) | Oxide (CeO₂), Metal, Chloride, Nitrate |[1][8] |

Table 2: Toxicological Data for Cerium Compounds
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Compound/Tes
t

Endpoint Value Species Reference

Cerium 24h EC₅₀ 60.6 μM
Daphnia
magna
(neonate)

[9]

Cerium 48h EC₅₀ 10.9 μM
Daphnia magna

(neonate)
[9]

Cerium Chloride LD₅₀ (oral)
1291 mg/kg (as

Ce)
Rat [3]

Cerium Oxide

(nanoparticles)
Cytotoxicity

More toxic than

microparticles

Human

neuroblastoma

cells

[10]

| Occupational Exposure Limits | OSHA/PEL, ACGIH/TLV | Not Established | N/A |[5][7] |

Standard Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

4.1 Engineering Controls

Ventilation: Work with cerium compounds, especially powders, should be conducted in a

well-ventilated area. Use of a chemical fume hood or other local exhaust ventilation is the

preferred method for controlling airborne dust and fumes.[3][7]

Enclosed Processes: For larger quantities or procedures with a high potential for dust

generation, handle materials in an enclosed, controlled process.[3][7]

4.2 Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other

protective work clothing.[3][7]
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Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels, use a NIOSH-approved respirator appropriate for the concentration and

form of the airborne contaminant.[3]

4.3 Storage

General: Store in a cool, dry, and well-ventilated area in tightly sealed, properly labeled

containers.[3][4]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and water/moisture.

[3][4][7]

Cerium Metal: Store cerium metal under an inert gas like argon or in mineral oil to prevent

reaction with air and moisture. Keep away from heat, sparks, and open flames.[7]
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General Handling Workflow for Cerium-140 Compounds

Preparation

Handling

Post-Experiment

Receive Compound

Assess Hazards
(Review SDS)

Don Appropriate PPE

Prepare Work Area
(Fume Hood)

Weigh and Handle
Compound

Perform Experiment

Decontaminate Work Area

Segregate and
Dispose of Waste

Remove PPE & Wash Hands

Store Unused Material
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Emergency Response Logic

action_node Emergency Event

Spill?

Fire?

No

Isolate Area
Wear PPE

Clean with non-sparking tools
Avoid Dust

Yes

Personal Exposure?

No

Cerium Metal?

Yes

Route of Exposure?

Yes

Use Class D Extinguisher
NO WATER

Yes

Use Water Spray, CO2, Foam

No

Move to Fresh Air
Seek Medical Attention

Inhalation

Flush with Water (15 min)
Wash with Soap

Seek Medical Attention

Skin/Eye Contact

Rinse Mouth
Call Physician

Ingestion
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Workflow for Chemical Separation of Cerium

Step 1: Matrix Removal

Step 2: Cerium Isolation

Step 3: Final Cleanup

Sample Dissolution
(HF + HNO3)

Column 1: AG50 X8 Resin

Elute Matrix Cations
(2.5 N HCl)

Collect REE Fraction
(6 M HCl)

Oxidize Ce(III) -> Ce(IV)
(10 M HNO3 + NaBrO3)

Column 2: LnSpec Resin

Elute Other REEs
(La, Nd, etc.)

Elute Purified Cerium
(6 M HCl + H2O2)

Column 1 (Repeat): AG50 X8

Collect Final Purified Ce

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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